Cas no 2185790-08-1 (Py-COF)

• Product Name: Py-COF
• CAS No: 2185790-08-1
• MF: C₈₄H₅₆N₄O₄
• MW: 1185.36786079407
• CID: 5687945
• PubChem ID: 162678982
• Update Time: 2023-09-26

Py-COF Chemical and Physical Properties

Names and Identifiers

• py-py-cof
• PyCOF
• 4-[3,6,8-tris(4-aminophenyl)pyren-1-yl]aniline; 4-[3,6,8-tris(4-formylphenyl)pyren-1-yl]benzaldehyde
• CS-0182929
• 2185790-08-1
• Py-COF

• Inchi： 1S/C44H26O4.C40H30N4/c45-23-27-1-9-31(10-2-27)39-21-40(32-11-3-28(24-46)4-12-32)36-19-20-38-42(34-15-7-30(26-48)8-16-34)22-41(33-13-5-29(25-47)6-14-33)37-18-17-35(39)43(36)44(37)38;41-27-9-1-23(2-10-27)35-21-36(24-3-11-28(42)12-4-24)32-19-20-34-38(26-7-15-30(44)16-8-26)22-37(25-5-13-29(43)14-6-25)33-18-17-31(35)39(32)40(33)34/h1-26H;1-22H,41-44H2
• InChI Key： LBTGQVQALOJZBC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=C(C3C=CC(C=O)=CC=3)C3=CC=C4C(C5C=CC(C=O)=CC=5)=CC(C5C=CC(C=O)=CC=5)=C5C=CC=2C3=C45)=CC=1)=O.NC1C=CC(C2C=C(C3C=CC(N)=CC=3)C3=CC=C4C(C5C=CC(N)=CC=5)=CC(C5C=CC(N)=CC=5)=C5C=CC=2C3=C45)=CC=1

Computed Properties

• Exact Mass: 1184.43015628g/mol
• Monoisotopic Mass: 1184.43015628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 92
• Rotatable Bond Count: 12
• Complexity: 1730
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų